Cas no 1329839-69-1 (5-Acetoxymethyl-2-furancarboxylic Acid-13C6)

• Product Name: 5-Acetoxymethyl-2-furancarboxylic Acid-13C6
• CAS No: 1329839-69-1
• MF: C₈H₈O₅
• MW: 190.102051734924
• CID: 4694886
• Update Time: 2023-08-14

5-Acetoxymethyl-2-furancarboxylic Acid-13C6 Chemical and Physical Properties

Names and Identifiers

• 5-Acetoxymethyl-2-furancarboxylic Acid-13C6

• Inchi： 1S/C8H8O5/c1-5(9)12-4-6-2-3-7(13-6)8(10)11/h2-3H,4H2,1H3,(H,10,11)/i2+1,3+1,4+1,6+1,7+1,8+1
• InChI Key： VEHIMKWMEKVUMD-BOCFXHSMSA-N
• SMILES： O1[13C]([13C](=O)O)=[13CH][13CH]=[13C]1[13CH2]OC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 213
• Topological Polar Surface Area: 76.7

Experimental Properties

• Density: 1.3±0.1 g/cm3

5-Acetoxymethyl-2-furancarboxylic Acid-13C6 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acids